Cas no 2320665-99-2 (1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea
• CAS No: 2320665-99-2
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 5340724
• Update Time: 2025-05-19

1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)urea
• 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea

• Inchi： 1S/C17H22N2O5/c1-10-7-13(11(2)24-10)15(20)9-18-17(21)19-14-6-5-12(22-3)8-16(14)23-4/h5-8,15,20H,9H2,1-4H3,(H2,18,19,21)
• InChI Key： OYHZEPIPIXGPKV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CNC(NC1C=CC(=CC=1OC)OC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 1.6
• Topological Polar Surface Area: 93

Additional information on 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea

Introduction to 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea (CAS No. 2320665-99-2) and Its Emerging Applications in Chemical Biology

The compound 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea, identified by the CAS number 2320665-99-2, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic urea derivative exhibits a unique structural framework characterized by a phenyl ring substituted with methoxy groups at the 2 and 4 positions, coupled with an ethylene side chain linked to a hydroxyl group and a 2,5-dimethylfuran moiety. Such a structural motif has garnered attention due to its versatility in modulating biological pathways and its potential as a scaffold for drug discovery.

Recent advancements in the field of medicinal chemistry have highlighted the importance of urea-based compounds in developing bioactive molecules. The presence of the urea functional group in 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea contributes to its ability to engage with biological targets through hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. For instance, derivatives of phenylureas have been explored for their anti-inflammatory, antiviral, and anticancer properties. The methoxy-substituted phenyl ring in 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea may enhance lipophilicity and metabolic stability, while the 2,5-dimethylfuran moiety could introduce additional binding pockets or modulate pharmacokinetic profiles. These features make it an attractive candidate for further investigation.

In vitro studies have begun to elucidate the mechanistic basis of action for this compound. Initial assays suggest that it may interfere with key signaling cascades by inhibiting specific enzymes or modulating receptor activity. For example, researchers have observed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The hydroxyl group on the ethylene side chain could serve as a point of modulation for enhancing binding affinity or selectivity.

The 2,5-dimethylfuran component is particularly noteworthy, as it introduces steric bulk and electronic properties that can fine-tune molecular recognition. This moiety has been reported to enhance binding affinity in several drug candidates by occupying solvent-exposed pockets or engaging in π-stacking interactions. The dimethyl substitution further stabilizes the furan ring, making it more resistant to metabolic degradation—a critical factor for drug-like properties.

From a synthetic perspective, 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea exemplifies the ingenuity of modern medicinal chemistry in constructing complex scaffolds from readily available building blocks. The synthesis likely involves multi-step reactions such as condensation reactions to form the urea linkage, followed by functional group transformations to introduce the dimethylfuran and hydroxyl-substituted ethylene chains. Advances in catalytic methods have enabled more efficient and scalable production of such intricate molecules.

The potential therapeutic applications of this compound are broad-ranging. Given its structural features and preliminary activity profiles, it may be explored for indications such as neurodegenerative disorders, where modulation of kinase activity or receptor signaling is implicated. Additionally, its ability to cross cell membranes suggests potential utility in antiviral therapies targeting intracellular processes. Preclinical studies are underway to validate these hypotheses and define optimal dosing regimens.

Computational modeling has played an increasingly important role in understanding the interactions between 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea and biological targets. Molecular docking simulations have revealed potential binding modes that align with experimental observations from enzyme assays. These studies not only predict target engagement but also guide optimization efforts by highlighting key residues or regions for modification.

The integration of machine learning techniques into drug discovery has further accelerated the evaluation process for compounds like this one. Predictive models can assess physicochemical properties such as solubility, permeability, and metabolic stability based on structural features alone. Such predictions are invaluable for prioritizing candidates early in the development pipeline and reducing attrition rates.

Ethical considerations are paramount when advancing chemical entities into clinical use. While 1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea shows promise based on preclinical data, rigorous testing is necessary to ensure safety and efficacy before human administration. Collaborative efforts between academic researchers and industry partners will be essential to translate laboratory findings into viable therapeutic options.

The broader impact of this compound on chemical biology extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding enzyme mechanisms and developing new probes for biological processes. By modulating specific targets with high selectivity, researchers can gain insights into disease pathogenesis that may inform future drug design strategies.

In conclusion,1-(2,4-dimethoxyphenyl)-3-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]urea (CAS No. 2320665-99-2) represents a compelling example of how structural complexity can yield novel bioactivity. Its unique combination of substituents positions it as a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research progresses，this compound is poised to make significant contributions to both academic science and clinical medicine，provided that ongoing investigations confirm its safety profile and therapeutic potential.